Cas no 5986-31-2 (4-(4-chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine)

• Product Name: 4-(4-chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine
• CAS No: 5986-31-2
• MF: C₂₁H₁₆ClN₃O₂
• MW: 377.823643684387
• CID: 1617293
• PubChem ID: 2879767
• Update Time: 2025-04-21

4-(4-chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-2-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine
• 4-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-2,3-dihydro-1H-benzo[b][1,4]diazepine
• BIM-0030746.P001
• AKOS000549881
• AKOS022013189
• CBMicro_031009
• 5986-31-2
• CHEMBL5282341
• DTXSID40387069
• Oprea1_320822

• Inchi： 1S/C21H16ClN3O2/c22-16-9-5-14(6-10-16)20-13-21(15-7-11-17(12-8-15)25(26)27)24-19-4-2-1-3-18(19)23-20/h1-12,21,24H,13H2
• InChI Key： PYYXCLQARLIQEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(C2C=CC(=CC=2)[N+](=O)[O-])NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 377.09328
• Monoisotopic Mass: 377.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 558.5°C at 760 mmHg
• Flash Point: 291.6°C
• Refractive Index: 1.675
• PSA: 67.53